Cas no 4549-10-4 (Sucrose 6'-phosphate)

• Product Name: Sucrose 6'-phosphate
• CAS No: 4549-10-4
• MF: C₁₂H₂₃O₁₄P
• MW: 422.276386499405
• CID: 6644069
• PubChem ID: 439762
• Update Time: 2024-03-02

Sucrose 6'-phosphate Chemical and Physical Properties

Names and Identifiers

• Q27101841
• JA413JJ95H
• Sucrose 6F-phosphate
• Sugar 1-phosphate
• sucrose 6'-phosphate (P on 5-ring)
• sucrose 6(F)-phosphate
• 6-O-phosphono-beta-D-fructofuranosyl alpha-D-glucopyranoside
• C02591
• Sucrose 6'-phosphate
• SCHEMBL134378
• 4549-10-4
• UNII-JA413JJ95H
• CHEBI:16308

• Inchi： 1S/C12H23O14P/c13-1-4-6(15)8(17)9(18)11(24-4)26-12(3-14)10(19)7(16)5(25-12)2-23-27(20,21)22/h4-11,13-19H,1-3H2,(H2,20,21,22)/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
• InChI Key： PJTTXANTBQDXME-UGDNZRGBSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@](CO)(O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O

Computed Properties

• Exact Mass: 422.08254240g/mol
• Monoisotopic Mass: 422.08254240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharide phosphates